Cas no 637753-85-6 ((2Z)-2-(2-chloro-6-fluorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-2-(2-chloro-6-fluorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one
• CAS No: 637753-85-6
• MF: C₁₅H₈ClFO₃
• MW: 290.673626899719
• MDL: MFCD04181737
• CID: 4715698
• Update Time: 2025-05-24

(2Z)-2-(2-chloro-6-fluorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(2-chloro-6-fluorobenzylidene)-6-hydroxy-1-benzofuran-3(2H)-one
• (2Z)-2-[(2-chloro-6-fluorophenyl)methylidene]-6-hydroxy-1-benzofuran-3-one
• 2-[(2-chloro-6-fluorophenyl)methylene]-6-hydroxybenzo[b]furan-3-one
• SBB042247
• STK923237
• BBL036392
• R8391
• ST50749723
• (Z)-2-(2-chloro-6-fluorobenzylidene)-6-hydroxybenzofuran-3(2H)-one
• 3(2H)-benzofuranone, 2-[(2-chloro-6-fluorophe
• (2Z)-2-(2-chloro-6-fluorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one

• MDL： MFCD04181737
• Inchi： 1S/C15H8ClFO3/c16-11-2-1-3-12(17)10(11)7-14-15(19)9-5-4-8(18)6-13(9)20-14/h1-7,18H/b14-7-
• InChI Key： CYXLDICAQDGQHC-AUWJEWJLSA-N
• SMILES： ClC1C=CC=C(C=1/C=C1/C(C2C=CC(=CC=2O/1)O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 425
• XLogP3: 4
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 490.0±45.0 °C at 760 mmHg
• Flash Point: 250.1±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

(2Z)-2-(2-chloro-6-fluorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2Z)-2-(2-chloro-6-fluorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one

Introduction to (2Z)-2-(2-chloro-6-fluorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one (CAS No. 637753-85-6)

(2Z)-2-(2-chloro-6-fluorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, identified by its CAS number 637753-85-6, has garnered attention due to its unique structural features and potential biological activities. The presence of a benzofuran core, combined with functional groups such as a hydroxyl group and a double bond, makes this compound a promising candidate for further investigation in drug discovery and development.

The benzofuran scaffold is a well-known motif in medicinal chemistry, frequently encountered in natural products and pharmacologically active compounds. Its structural versatility allows for the introduction of various substituents, which can modulate its biological properties. In the case of (2Z)-2-(2-chloro-6-fluorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one, the combination of a chloro and fluoro substituent on the phenyl ring introduces electronic and steric effects that can influence its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of such compounds towards various enzymes and receptors. The hydroxyl group in (2Z)-2-(2-chloro-6-fluorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one suggests potential hydrogen bonding capabilities, which could be exploited for designing molecules with enhanced specificity and potency.

One of the most exciting aspects of this compound is its potential application in the treatment of inflammatory diseases. Inflammatory pathways are complex networks involving multiple enzymes and cytokines, making them attractive targets for therapeutic intervention. The structural features of (2Z)-2-(2-chloro-6-fluorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one suggest that it may interact with key inflammatory mediators, potentially leading to the development of novel anti-inflammatory agents.

Furthermore, the fluorine atom in the phenyl ring is known to enhance metabolic stability and bioavailability, which are critical factors in drug design. The chloro substituent may also contribute to lipophilicity, influencing membrane permeability and target binding. These properties make (2Z)-2-(2-chloro-6-fluorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one an intriguing candidate for further exploration in preclinical studies.

In vitro studies have begun to shed light on the biological activity of this compound. Initial assays have shown promising results in inhibiting certain enzymatic pathways associated with inflammation. The hydroxyl group appears to play a crucial role in these interactions, suggesting that modifications around this moiety could lead to even more potent derivatives.

The synthesis of (2Z)-2-(2-chloro-6-fluorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one presents an interesting challenge due to its complex structure. However, modern synthetic techniques have made it possible to construct such molecules with high precision. Advances in catalytic methods and asymmetric synthesis have enabled researchers to introduce specific stereocenters with high enantioselectivity, which is crucial for achieving optimal biological activity.

The future prospects for this compound are vast. As more data becomes available from both computational and experimental studies, researchers will be able to refine their understanding of its mechanism of action and optimize its properties for therapeutic use. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating these findings into tangible benefits for patients.

In conclusion, (2Z)-2-(2-chloro-6-fluorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one (CAS No. 637753-85-6) represents a significant advancement in pharmaceutical research. Its unique structure and promising biological activities make it a valuable asset in the quest for new treatments for various diseases. As research continues to uncover more about its potential, this compound is poised to play a crucial role in the development of next-generation therapeutics.